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Compound of Interest

4-Fluoro-2-
Compound Name:
(trifluoromethyl)benzaldehyde

cat. No.: B1297551

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the physical properties,
experimental protocols, and synthesis of 4-Fluoro-2-(trifluoromethyl)benzaldehyde, a key
intermediate in the pharmaceutical and agrochemical industries.

Core Compound Properties

4-Fluoro-2-(trifluoromethyl)benzaldehyde is a substituted benzaldehyde with the chemical
formula CsHaF4O. Its structure, featuring both a fluorine atom and a trifluoromethyl group,
imparts unigue electronic properties that make it a valuable building block in organic synthesis.

Physical and Chemical Data

The quantitative physical and chemical properties of 4-Fluoro-2-
(trifluoromethyl)benzaldehyde are summarized in the table below for easy reference and

comparison.
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Property Value Units
Boiling Point 114 °C

Density 1.408 g/mL at 25°C
Refractive Index 1.452 n20/D
Molecular Weight 192.11 g/mol

CAS Number 90176-80-0

Experimental Protocols

Accurate determination of physical properties is crucial for the successful application of
chemical compounds in research and development. Below is a detailed methodology for a key
experimental procedure.

Micro Boiling Point Determination

The boiling point of a liquid is a fundamental physical property used for identification and purity
assessment. For valuable or small-scale samples, a micro boiling point determination is the
preferred method.

Methodology:

o Apparatus Setup: A small amount of the liquid sample (a few microliters) is introduced into a
capillary tube. A smaller, sealed capillary tube is then inverted and placed inside the first
capillary. This assembly is attached to a thermometer.

o Heating: The thermometer and capillary assembly is placed in a heating block or a Thiele
tube containing a high-boiling point liquid (e.g., mineral oil). The apparatus is heated
gradually.

o Observation: As the temperature increases, the air trapped in the inverted capillary expands
and escapes, forming a stream of bubbles. The heating is continued until a steady stream of
bubbles is observed.
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« Cooling and Measurement: The heat source is then removed, and the apparatus is allowed
to cool slowly. The boiling point is the temperature at which the stream of bubbles ceases
and the liquid begins to be drawn into the inverted capillary tube. This indicates that the

vapor pressure of the sample is equal to the atmospheric pressure.

Synthesis Workflow

The following diagram illustrates a common synthetic route for the preparation of 4-Fluoro-2-
(trifluoromethyl)benzaldehyde. This workflow provides a logical representation of the

chemical transformation.

Synthesis of 4-Fluoro-2-(trifluoromethyl)benzaldehyde

4-Fluoro-2-(trifluoromethyl)toluene

Bromination (NBS, AIBN)

1-(Bromomethyl)-4-fluoro-2-(trifluoromethyl)benzene

Oxidation (e.g., with DMSO, NaHCO3)

4-Fluoro-2-(trifluoromethyl)benzaldehyde

Click to download full resolution via product page
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 To cite this document: BenchChem. [An In-depth Technical Guide to 4-Fluoro-2-
(trifluoromethyl)benzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1297551#4-fluoro-2-trifluoromethyl-benzaldehyde-
boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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